Cas no 183270-46-4 (Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester)

Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester structure
183270-46-4 structure
Product Name:Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester
CAS No:183270-46-4
MF:C14H11NO5
MW:273.240844011307
CID:1377106
PubChem ID:19707490
Update Time:2025-04-20

Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(3-nitrophenoxy)-, methyl ester
    • methyl 3-(3-nitrophenoxy)benzoate
    • 183270-46-4
    • DA-08992
    • F78374
    • NXSBKTSQQLWANJ-UHFFFAOYSA-N
    • 3-[(3-carbomethoxyphenyl)oxy]nitrobenzene
    • SCHEMBL7993232
    • Inchi: 1S/C14H11NO5/c1-19-14(16)10-4-2-6-12(8-10)20-13-7-3-5-11(9-13)15(17)18/h2-9H,1H3
    • InChI Key: NXSBKTSQQLWANJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)[N+](=O)[O-])C1=CC=CC(C(=O)OC)=C1

Computed Properties

  • Exact Mass: 273.06373
  • Monoisotopic Mass: 273.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 78.67
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